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Compound of Interest

Compound Name: SURFONIC JL 80X

Cat. No.: B1166411

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physical and chemical
properties of SURFONIC JL-80X, a nonionic surfactant. The information is curated for
researchers, scientists, and professionals in drug development who require a thorough
understanding of this compound for formulation and application purposes.

Core Physical and Chemical Properties

SURFONIC JL-80X is an alkoxylated linear alcohol, recognized for its utility as a fluid, water-
soluble, and biodegradable surface-active agent.[1] It is characterized by its excellent
detergency and wetting properties, as well as its low freeze and pour points.[1] A key feature of
this surfactant is its non-gelling nature in water at 25°C and higher temperatures.[1] It exhibits
compatibility with other nonionic surfactants and the majority of anionic and cationic
surfactants.[1]

The molecular structure of SURFONIC JL-80X is derived from the alkoxylation of C10-12 linear
alcohols and incorporates both ethylene oxide and propylene oxide units.[2][3] This unique
composition is crucial to its low foaming characteristics.[2]

Quantitative Data Summary

The following table summarizes the key quantitative properties of SURFONIC JL-80X,
compiled from various technical sources.
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Property

Value

Test Method*

Clear and substantially free of

Appearance, 25°C ST-30.1
suspended matter
Cloud Point, 1% aqueous 57-62°C ST-9.1,5.2.1
Color, Pt-Co, 25°C 100 max. ST-30.12
pH, 1% solution 6.5-75 ST-31.36,C
Water, wt% 0.5 max. ST-31.53
Flash Point, COC 190 °C/ 375 °F -
Pour Point -5°C/23°F ASTM D97
Density, g/ml at 25°C 1.0037 ASTM D4052
Weight, Ibs/US gal at 25°C 8.35 -
Viscosity, kinematic, cSt at
80 ASTM D445
15.6°C
Viscosity, kinematic, cSt at
51 ASTM D445
25°C
Hydroxyl Number (theoretical) 97 -
HLB Value 13.1 -
Surface Tension, dynes/cm, 29 2
25°C, 0.1% solution '
Draves Wetting Time, sec at
25°C, 0.10% solution, 3.0 4.8 -
gram hook
Foam Height, Ross-Miles, mm, 25
120°F, 0.1% solution, initial
Foam Height, Ross-Miles, mm,
120°F, 0.1% solution, after 5 70 -

minutes
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*Methods of Test are available from Huntsman Corporation upon request.[1]

Experimental Protocols

The determination of the physical and chemical properties of SURFONIC JL-80X is conducted
using standardized test methods, as indicated in the technical documentation. While detailed
proprietary experimental protocols are not publicly available, the cited standard methods
provide a framework for reproducible analysis.

e Cloud Point: The cloud point is determined by observing the temperature at which a 1%
agueous solution of the surfactant becomes turbid upon heating, in accordance with
Huntsman test method ST-9.1, 5.2.1.[1] This property is critical for understanding the
temperature-dependent solubility of the surfactant.

e Pour Point: The pour point, the lowest temperature at which the substance will flow, is
measured following the ASTM D97 standard.[3]

 Viscosity: Kinematic viscosity is measured using the ASTM D445 standard method.[3]
o Density: The density is determined according to the ASTM D4052 standard.[3]

o Draves Wetting Time: This test measures the efficiency of a wetting agent by timing how long
it takes for a weighted skein of cotton to sink in a solution of the surfactant.[1]

» Ross-Miles Foam Height: This method evaluates the foaming characteristics of a surfactant
by measuring the initial foam height and its stability over time.[1][3]

Structure-Property-Application Relationship

The interplay between the molecular structure of SURFONIC JL-80X, its resultant
physicochemical properties, and its diverse applications can be visualized as a logical
workflow.
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Figure 1: Logical workflow illustrating the relationship between the molecular structure, key
properties, and applications of SURFONIC JL-80X.

Applications

The unigue combination of properties makes SURFONIC JL-80X a versatile surfactant for a
range of industrial and household applications.[1] Its efficacy as a low-foam emulsifier is
particularly valuable in the formulation of semi-synthetic cutting fluids for metalworking.[3] It is
also utilized in industrial cleaning compounds, household detergents, paint brush cleaners,
concrete additives, and for dust control.[1] In the textile and paper industries, its compatibility
with cationic softeners makes it suitable for dye-leveling and desizing processes.[3]
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Environmental and Safety Profile

SURFONIC JL-80X is noted as being biodegradable.[1] Studies have indicated that it is
completely biodegraded in semi-continuous activated sludge tests.[1] With regard to safety, it is
presented as a safer alternative to Triton X-100, which has raised health concerns.[4] As with
any chemical, it is imperative to consult the Safety Data Sheet (SDS) for detailed information
on toxicity, handling, and storage procedures.[1][4][5] The product is classified as a flammable
liquid and can cause eye irritation and may cause an allergic skin reaction.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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